N-(1-cyclopentyl-5-methylpyrazol-4-yl)-3,4-dihydro-2H-chromene-6-sulfonamide

• IUPAC Name: N-(1-cyclopentyl-5-methylpyrazol-4-yl)-3,4-dihydro-2H-chromene-6-sulfonamide
• InChI: InChI=1S/C18H23N3O3S/c1-13-17(12-19-21(13)15-6-2-3-7-15)20-25(22,23)16-8-9-18-14(11-16)5-4-10-24-18/h8-9,11-12,15,20H,2-7,10H2,1H3
• InChI Key: MNTXKOIAFJXOLR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=NN1C2CCCC2)NS(=O)(=O)C3=CC4=C(C=C3)OCCC4
• Molecular Formula: C18H23N3O3S
• Molecular Weight: 361.5 g/mol

Description

N-(1-cyclopentyl-5-methylpyrazol-4-yl)-3,4-dihydro-2H-chromene-6-sulfonamide is a complex organic compound that has garnered interest in various scientific fields due to its unique chemical structure and potential applications. This compound features a pyrazole ring, a chromene moiety, and a sulfonamide group, making it a versatile molecule for research and industrial purposes.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(1-cyclopentyl-5-methylpyrazol-4-yl)-3,4-dihydro-2H-chromene-6-sulfonamide typically involves multiple steps, starting with the preparation of the pyrazole and chromene intermediates. The pyrazole ring can be synthesized through the reaction of cyclopentanone with hydrazine hydrate and methylhydrazine under acidic conditions. The chromene moiety is often prepared via the Pechmann condensation of resorcinol with ethyl acetoacetate in the presence of a strong acid catalyst.

The final step involves the sulfonation of the chromene intermediate with chlorosulfonic acid, followed by the coupling of the sulfonated chromene with the pyrazole intermediate under basic conditions to form the desired sulfonamide compound.

Industrial Production Methods

Industrial production of N-(1-cyclopentyl-5-methylpyrazol-4-yl)-3,4-dihydro-2H-chromene-6-sulfonamide may involve optimization of the synthetic route to enhance yield and purity. This can include the use of continuous flow reactors for better control of reaction conditions, as well as the implementation of purification techniques such as recrystallization and chromatography.

Chemical Reactions Analysis

Types of Reactions

N-(1-cyclopentyl-5-methylpyrazol-4-yl)-3,4-dihydro-2H-chromene-6-sulfonamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide, leading to the formation of corresponding sulfoxides or sulfones.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride or sodium borohydride, potentially converting the sulfonamide group to an amine.

Substitution: The sulfonamide group can participate in nucleophilic substitution reactions, where nucleophiles like amines or thiols replace the sulfonamide group.

Common Reagents and Conditions

Oxidation: Potassium permanganate, hydrogen peroxide, acetic acid.

Reduction: Lithium aluminum hydride, sodium borohydride, ethanol.

Substitution: Amines, thiols, basic or acidic conditions.

Major Products Formed

Oxidation: Sulfoxides, sulfones.

Reduction: Amines.

Substitution: Corresponding substituted products depending on the nucleophile used.

Scientific Research Applications

N-(1-cyclopentyl-5-methylpyrazol-4-yl)-3,4-dihydro-2H-chromene-6-sulfonamide has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules and as a reagent in organic synthesis.

Biology: Investigated for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Explored for its potential therapeutic applications, particularly in the development of new drugs targeting specific enzymes or receptors.

Industry: Utilized in the production of specialty chemicals and as an intermediate in the synthesis of agrochemicals and pharmaceuticals.

Mechanism of Action

The mechanism of action of N-(1-cyclopentyl-5-methylpyrazol-4-yl)-3,4-dihydro-2H-chromene-6-sulfonamide involves its interaction with specific molecular targets, such as enzymes or receptors. The sulfonamide group can form hydrogen bonds with amino acid residues in the active site of enzymes, potentially inhibiting their activity. The pyrazole and chromene moieties may also contribute to the compound’s binding affinity and specificity.

Comparison with Similar Compounds

Similar Compounds

• N-(1-cyclopentyl-5-methylpyrazol-4-yl)-6-methylpyridazine-4-carboxamide.
• N-(1-cyclopentyl-5-methylpyrazol-4-yl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyridine-2-carboxamide.

Uniqueness

N-(1-cyclopentyl-5-methylpyrazol-4-yl)-3,4-dihydro-2H-chromene-6-sulfonamide is unique due to its combination of a pyrazole ring, chromene moiety, and sulfonamide group. This structural arrangement imparts distinct chemical and biological properties, making it a valuable compound for various research and industrial applications.